(3S*,4R*)-4-(2-methylphenyl)-1-[(2-oxopiperidin-1-yl)acetyl]pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-4-(2-methylphenyl)-1-[2-(2-oxopiperidin-1-yl)acetyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C19H24N2O4/c1-13-6-2-3-7-14(13)15-10-21(11-16(15)19(24)25)18(23)12-20-9-5-4-8-17(20)22/h2-3,6-7,15-16H,4-5,8-12H2,1H3,(H,24,25)/t15-,16+/m0/s1
• InChI Key: BVHYGUCIUXAWBF-JKSUJKDBSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CN(CC2C(=O)O)C(=O)CN3CCCCC3=O
• Isomeric SMILES: CC1=CC=CC=C1[C@@H]2CN(C[C@H]2C(=O)O)C(=O)CN3CCCCC3=O
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

(3S*,4R*)-4-(2-methylphenyl)-1-[(2-oxopiperidin-1-yl)acetyl]pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C19H24N2O4 and its molecular weight is 344.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 344.17360725 g/mol and the complexity rating of the compound is 536. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• X-ray Powder Diffraction Studies : Compounds similar to the specified chemical have been analyzed using X-ray powder diffraction to determine their crystal structure, aiding in the development of new pharmaceuticals. For example, a study on the anticoagulant apixaban's intermediate provides detailed structural insights crucial for drug synthesis (Qing Wang et al., 2017).

Chemical Reactions and Mechanisms

• Three-Component Reactions : Research into the reactivity of similar compounds, involving three-component reactions, has contributed to the understanding of complex chemical transformations, essential for synthesizing novel pharmacologically active molecules (P. Mukovoz et al., 2015).

Antimicrobial and Antitumor Activity

• Antimicrobial and Antimycobacterial Activity : Studies on derivatives of pyridine carboxylic acid, which share a similar structural motif with the specified compound, have shown significant antimicrobial and antimycobacterial activity. These findings are valuable for the development of new antibiotics and treatments for mycobacterial infections (.. R.V.Sidhaye et al., 2011).

Catalysis and Functionalization

• C-H Bond Functionalization : The use of pyrrolidine and related cyclic amines in redox-annulations showcases advanced methodologies in C-H bond functionalization, pivotal for constructing complex organic molecules efficiently (Y. Kang et al., 2015).